1-(cyclohexylamino)-3-(2,3-dimethyl-1H-indol-1-yl)propan-2-ol oxalate

• IUPAC Name: 1-(cyclohexylamino)-3-(2,3-dimethylindol-1-yl)propan-2-ol;oxalic acid
• InChI: InChI=1S/C19H28N2O.C2H2O4/c1-14-15(2)21(19-11-7-6-10-18(14)19)13-17(22)12-20-16-8-4-3-5-9-16;3-1(4)2(5)6/h6-7,10-11,16-17,20,22H,3-5,8-9,12-13H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: FCKUCKCQVNOCKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C2=CC=CC=C12)CC(CNC3CCCCC3)O)C.C(=O)(C(=O)O)O
• Molecular Formula: C21H30N2O5
• Molecular Weight: 390.5 g/mol

Description

1-(cyclohexylamino)-3-(2,3-dimethyl-1H-indol-1-yl)propan-2-ol oxalate, commonly known as DMBA, is a synthetic compound that has been widely used in scientific research. DMBA is a selective agonist of the 5-HT2B receptor and has been shown to have various biochemical and physiological effects.

Scientific Research Applications

Synthesis and Structural Characterization

• The synthesis of complex compounds involving cyclohexylamine and indole derivatives has been explored, highlighting innovative synthetic routes and characterizations. For instance, studies have demonstrated the synthesis of compounds through reactions involving cyclohexylamine or indole derivatives, showcasing the versatility of these components in forming structurally complex molecules with potential applications in various fields, such as materials science and sensor development (Kumar et al., 2015).

Photophysical Properties and Applications

• Research on derivatives closely related to the query compound has revealed their photophysical properties, highlighting the potential of such compounds in the development of sensors. For instance, compounds synthesized from reactions involving cyclohexylamine and indole derivatives have shown promising properties as "naked-eye sensors" for detecting metal ions, indicating their applicability in environmental monitoring and analytical chemistry (Kumar et al., 2015).

Advanced Material Applications

• The study of compounds with oxalate ligands and their coordination chemistry has provided insights into the design and synthesis of molecular materials with specific magnetic properties. This research has implications for developing new materials for electronic, photonic, and spintronic applications, where the control of magnetic interactions at the molecular level can lead to advancements in data storage and quantum computing technologies (Guillou et al., 1992).

Organic Chemistry and Catalysis

• The exploration of cyclization reactions involving epoxy-alcohols and their derivatives, akin to the structural motifs found in the query compound, has contributed to the understanding of reaction mechanisms and the synthesis of cyclic compounds. These studies are foundational for the development of novel catalysts and reaction conditions that can enhance the efficiency and selectivity of organic syntheses, with potential applications in pharmaceutical synthesis and material science (Murai et al., 1976).